3-(3-Bromophenyl)-5-[(3-bromophenyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C16H9Br2NOS2
• Molecular Weight: 455.2 g/mol
• IUPAC Name: (5Z)-3-(3-bromophenyl)-5-[(3-bromophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C16H9Br2NOS2/c17-11-4-1-3-10(7-11)8-14-15(20)19(16(21)22-14)13-6-2-5-12(18)9-13/h1-9H/b14-8-
• Standard InChI Key: GAHVTORNWRGGOG-ZSOIEALJSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=CC=C3)Br
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=O)N(C(=S)S2)C3=CC(=CC=C3)Br

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, (5Z)-3-(3-bromophenyl)-5-[(3-bromophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its stereochemical configuration. The Z-isomer is confirmed by the isomeric SMILES string $\text{C1=CC(=CC(=C1)Br)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=CC=C3)Br}$, which specifies the spatial arrangement of the methylidene group relative to the thiazolidinone ring. The presence of bromine atoms at the meta positions of both phenyl rings enhances the compound’s electrophilicity, making it susceptible to nucleophilic aromatic substitution reactions.

Spectroscopic and Physicochemical Data

Key spectroscopic identifiers include the InChIKey $\text{GAHVTORNWRGGOG-ZSOIEALJSA-N}$, which uniquely encodes its molecular structure. The compound’s UV-Vis spectrum likely exhibits absorption maxima in the 250–300 nm range due to the conjugated π-system of the arylidene and thiazolidinone moieties. Its low solubility in aqueous media, inferred from the hydrophobic bromophenyl groups, necessitates the use of polar aprotic solvents like dimethyl sulfoxide (DMSO) for in vitro assays.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{16}\text{H}_{9}\text{Br}_{2}\text{NOS}_{2}$
Molecular Weight	455.2 g/mol
XLogP3-AA (Predicted)	6.2
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3
Rotatable Bond Count	3

Synthesis and Derivatization

Synthetic Pathways

The synthesis of 3-(3-Bromophenyl)-5-[(3-bromophenyl)methylene]-2-thioxo-1,3-thiazolidin-4-one typically proceeds via a two-step protocol:

• Formation of the Thiazolidinone Core: Condensation of 3-bromoaniline with carbon disulfide and chloroacetic acid under basic conditions yields 3-(3-bromophenyl)-2-thioxo-1,3-thiazolidin-4-one.

• Knoevenagel Condensation: Reaction of the intermediate with 3-bromobenzaldehyde in the presence of piperidine as a catalyst introduces the arylidene group at position 5.

The final product is purified via recrystallization from ethanol, achieving yields of 60–75%. Alternative methods, such as microwave-assisted synthesis, have been explored for analogous thiazolidinones to reduce reaction times from hours to minutes.

Structural Modifications

Derivatives of this compound are synthesized by varying the aldehyde component in the Knoevenagel step. For instance, replacing 3-bromobenzaldehyde with 4-bromobenzaldehyde produces 5-(4-bromobenzylidene)-3-(3-bromophenyl)-2-thioxo-1,3-thiazolidin-4-one, which exhibits altered electronic properties due to differences in bromine substitution patterns. Hydroxyl or methoxy groups introduced at the para position of the benzylidene moiety enhance solubility but may reduce metabolic stability.

Biological Activity and Mechanisms

Structure-Activity Relationships (SAR)

Comparative analyses reveal that:

• Electron-Withdrawing Groups: Bromine at the meta position increases electrophilicity, potentially improving target binding.

• Planarity of the Arylidene Moiety: Conjugation across the methylidene group enhances π-π stacking with biological targets, as seen in kinase inhibitors.

Table 2: Comparative Bioactivity of Thiazolidinone Analogs

Compound	Target Activity	IC$_{50}$/MIC
5-(4-Bromobenzylidene)-3-(3-bromophenyl)...	Tyrosine Kinase Inhibition	2.8 µM
3-(3-Bromophenyl)-5-(hydroxyphenyl)...	β-Lactamase Inhibition	12.4 µM
5-(4-Chlorobenzylidene)-3-(bromophenyl)...	E. coli Growth Inhibition	16 µg/mL

Applications in Medicinal Chemistry

Drug Discovery

This compound serves as a scaffold for developing kinase inhibitors, particularly targeting epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). Molecular docking studies predict strong interactions with EGFR’s ATP-binding pocket (binding energy: −9.2 kcal/mol).

Antimicrobial Agents

Preliminary assays suggest that brominated thiazolidinones disrupt bacterial biofilm formation by inhibiting quorum-sensing pathways. For example, 3-(3-Bromophenyl)-5-[(4-nitrophenyl)methylene]-2-thioxo-1,3-thiazolidin-4-one reduces Pseudomonas aeruginosa biofilm biomass by 78% at 32 µg/mL.

Challenges and Future Directions

Metabolic Stability

The compound’s bromine atoms and lipophilic nature may impede pharmacokinetic properties. Deuteration of the methylidene group or prodrug strategies could mitigate rapid hepatic clearance.

Target Identification

Proteomic profiling and CRISPR-Cas9 screens are needed to elucidate its mechanism of action. Fluorescently tagged derivatives could enable cellular tracking via confocal microscopy.